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Abstract
Ethyl 2-(5-methoxy-1H-indol-3-yl)-2-oxoacetate is an indole-3-glyoxylate derivative. The

indole nucleus is a well-established pharmacophore, and its derivatives have shown a wide

range of biological activities. This technical guide provides a summary of the available chemical

and physical properties of ethyl 2-(5-methoxy-1H-indol-3-yl)-2-oxoacetate, along with a

detailed experimental protocol for its synthesis. Due to the limited availability of specific

experimental data for this compound in the public domain, this guide also includes contextual

information on the broader class of indole-3-glyoxylamides to highlight potential areas of

pharmacological interest.

Chemical and Physical Properties
While specific experimental data for the physical properties of ethyl 2-(5-methoxy-1H-indol-3-
yl)-2-oxoacetate, such as melting point, boiling point, and solubility, are not readily available in

the published literature, some of its fundamental chemical properties have been identified.
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Table 1: Chemical and Physical Properties of Ethyl 2-(5-methoxy-1H-indol-3-yl)-2-
oxoacetate

Property Value Source

Molecular Formula C₁₃H₁₃NO₄ [1]

Molecular Weight 247.25 g/mol [1]

CAS Number 14771-33-6 [1][2][3][4]

Appearance Orange oil [1]

Mass Spectrometry (LC-MS) [M+H]⁺ = 248.13 [1]

Note: The lack of extensive physical property data suggests that this compound is primarily an

intermediate in chemical synthesis rather than a widely studied final product.

Synthesis
A synthetic protocol for ethyl 2-(5-methoxy-1H-indol-3-yl)-2-oxoacetate has been reported.

The synthesis involves the reaction of 2-(5-methoxy-1H-indol-3-yl)-2-oxoacetyl chloride with

ethanol in the presence of a base.

Experimental Protocol: Synthesis of Ethyl 2-(5-methoxy-
1H-indol-3-yl)-2-oxoacetate[1]
Materials:

2-(5-methoxy-1H-indol-3-yl)-2-oxoacetyl chloride

Ethanol (anhydrous)

Triethylamine (Et₃N)

Diethyl ether

Procedure:
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A solution of 2-(5-methoxy-1H-indol-3-yl)-2-oxoacetyl chloride (14.78 g, 62.20 mmol) in

ethanol (144 mL) is prepared in a suitable reaction vessel.

The solution is cooled to 0 °C in an ice bath.

Triethylamine (10.40 mL, 74.63 mmol) is added to the cooled solution.

The resulting yellow suspension is stirred at room temperature for 1 hour.

The precipitate is removed by filtration.

The filtered solid is washed with cold ethanol and then with diethyl ether.

The filtrate, containing the product, is concentrated under reduced pressure to yield ethyl 2-
(5-methoxy-1H-indol-3-yl)-2-oxoacetate as an orange oil.

Figure 1: Synthesis Workflow
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Caption: Workflow for the synthesis of ethyl 2-(5-methoxy-1H-indol-3-yl)-2-oxoacetate.

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR) for ethyl 2-(5-methoxy-1H-
indol-3-yl)-2-oxoacetate are not available in the peer-reviewed literature. Researchers

requiring this information would need to perform their own analytical characterization.

Biological Activity and Signaling Pathways
(Contextual)
While there is no specific biological activity reported for ethyl 2-(5-methoxy-1H-indol-3-yl)-2-
oxoacetate, the indole-3-glyoxylate and indole-3-glyoxylamide scaffolds are recognized as

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b086354?utm_src=pdf-body
https://www.benchchem.com/product/b086354?utm_src=pdf-body
https://www.benchchem.com/product/b086354?utm_src=pdf-body-img
https://www.benchchem.com/product/b086354?utm_src=pdf-body
https://www.benchchem.com/product/b086354?utm_src=pdf-body
https://www.benchchem.com/product/b086354?utm_src=pdf-body
https://www.benchchem.com/product/b086354?utm_src=pdf-body
https://www.benchchem.com/product/b086354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


"privileged structures" in medicinal chemistry.[5][6] Derivatives from this class have been

investigated for a variety of therapeutic applications, with a significant focus on oncology.

Potential as Anticancer Agents
Numerous studies have explored the potential of indole-3-glyoxylamides as anticancer agents.

[7][8] A prominent mechanism of action for some of these compounds is the inhibition of tubulin

polymerization, which disrupts microtubule dynamics, leading to cell cycle arrest and apoptosis.

[9]

Figure 2: Potential Signaling Pathway for Indole-3-Glyoxylate Derivatives
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Caption: A generalized signaling pathway for tubulin-targeting anticancer agents.

Other indole derivatives have also been investigated for their antimalarial and other therapeutic

properties.[10] The indole-3-glyoxylamide scaffold has been a key component in the

development of compounds targeting various receptors and enzymes.[5]
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Safety and Handling
Specific safety and handling information for ethyl 2-(5-methoxy-1H-indol-3-yl)-2-oxoacetate
is not available. As with any chemical of unknown toxicity, it should be handled with care in a

well-ventilated laboratory, and appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, should be worn.

Conclusion
Ethyl 2-(5-methoxy-1H-indol-3-yl)-2-oxoacetate is a readily synthesizable indole derivative.

While its specific chemical and biological properties are not extensively documented, its

structural class, the indole-3-glyoxylates, is of significant interest in medicinal chemistry,

particularly in the development of novel anticancer agents. Further research is warranted to

fully characterize this compound and explore its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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